Solid state evidence for π-complexation of sodium cation by carbon–carbon double bonds
Chemical Communications Pub Date: 2001-09-03 DOI: 10.1039/B106589K
Abstract
Solid state evidence shows that neutral double bonds, attached to flexible sidearms of a lariat ether, serve as intramolecular π-donors for a ring-bound Na+ cation.
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